Cas no 1779643-85-4 (tert-butyl 7-hydroxy-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-2-carboxylate)

• Product Name: tert-butyl 7-hydroxy-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-2-carboxylate
• CAS No: 1779643-85-4
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 4827644
• Update Time: 2026-02-27

tert-butyl 7-hydroxy-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-hydroxyhexahydro-1H-pyrido[1,2-a]pyrazine-2(6H)-carboxylate
• tert-butyl 7-hydroxy-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-2-carboxylate

• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(17)15-7-6-14-9-11(16)5-4-10(14)8-15/h10-11,16H,4-9H2,1-3H3
• InChI Key： GSXZHJZWRRKBGP-UHFFFAOYSA-N
• SMILES： OC1CCC2CN(C(=O)OC(C)(C)C)CCN2C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 0.9
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperazinopiperidines Piperazinopiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperazinopiperidines

Additional information on tert-butyl 7-hydroxy-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-2-carboxylate

tert-butyl 7-hydroxy-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-2-carboxylate (CAS No. 1779643-85-4)

tert-butyl 7-hydroxy-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-2-carboxylate (CAS No. 1779643-85-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities. The tert-butyl group provides stability and enhances the lipophilicity of the molecule, while the 7-hydroxy functional group introduces a hydrophilic character that can influence its pharmacokinetic properties.

The 1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine core is a bicyclic heterocyclic system that has been extensively studied for its diverse biological activities. This core structure is known to exhibit potent anti-inflammatory and neuroprotective effects. The presence of the carboxylate group further adds to the versatility of the molecule by enabling it to form salts and esters with various counterions or alcohols.

Recent studies have highlighted the potential of tert-butyl 7-hydroxy-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-2-carboxylate in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells. These findings have opened new avenues for the development of novel therapeutic agents targeting these debilitating conditions.

In addition to its neuroprotective properties, tert-butyl 7-hydroxy-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-2-carboxylate has also demonstrated anti-inflammatory activity. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation.

The pharmacokinetic profile of tert-butyl 7-hydroxy-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-2-carboxylate has been investigated in preclinical studies. These studies have revealed that the compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues including the brain. The compound is metabolized primarily by cytochrome P450 enzymes in the liver and excreted via both renal and biliary routes.

From a synthetic chemistry perspective, tert-butyl 7-hydroxy-1,3,4,6,7，8，9，9a-octahydropyrido[1，2-a]pyrazine-2-carboxylate can be synthesized through a multi-step process involving the formation of the pyridopyrazine core followed by functionalization with the tert-butyl and hydroxy groups. The synthesis route typically involves palladium-catalyzed coupling reactions and selective oxidation steps to achieve the desired structure.

In conclusion, tert-butyl 7-hydroxy-1，3，4，6，7，8，9，9a-octahydropyrido[1，2-a]pyrazine-2-carboxylate (CAS No. 1779643-85-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for neurodegenerative diseases and inflammatory disorders.